Cas no 105814-54-8 (5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol,6,7,7a,8-tetrahydro-10,11-dimethoxy-7-methyl-, (7aS,8R)- (9CI))

5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol,6,7,7a,8-tetrahydro-10,11-dimethoxy-7-methyl-, (7aS,8R)- (9CI) structure

105814-54-8 structure

Product Name:5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol,6,7,7a,8-tetrahydro-10,11-dimethoxy-7-methyl-, (7aS,8R)- (9CI)

CAS No:105814-54-8

Molecular Formula:C₂₀H₂₁NO₅

Molecular Weight:355.384445905685

CID:142899

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5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol,6,7,7a,8-tetrahydro-10,11-dimethoxy-7-methyl-, (7aS,8R)- (9CI) Properties

Names and Identifiers

- 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol,6,7,7a,8-tetrahydro-10,11-dimethoxy-7-methyl-, (7aS,8R)- (9CI)
- 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol,6,7,7a,8-tetrahydro-10,11-dimethoxy-7-methyl-, (7aS-trans)-
- Dasymachaline
- 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol, 6,7,7a,8-tetrahydro-10,11-dimethoxy-7-methyl-, (7aS,8R)- (9CI)
- InChIKey： ZAVWGRCRKSHIMO-RBUKOAKNSA-N
- Inchi： 1S/C20H21NO5/c1-21-5-4-10-6-15-20(26-9-25-15)17-11-7-13(23-2)14(24-3)8-12(11)19(22)18(21)16(10)17/h6-8,18-19,22H,4-5,9H2,1-3H3/t18-,19+/m0/s1
- SMILES： N1(C)[C@@]2([H])C3=C(C4=C(C=C3CC1)OCO4)C1=CC(OC)=C(OC)C=C1[C@H]2O

Computed Properties

Exact Mass: 355.14203

Experimental Properties

PSA: 60.39
Boiling Point: 523.3±50.0 °C(Predicted)
pka: 13.28±0.20(Predicted)
Density: 1.341±0.06 g/cm3(Predicted)

5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-8-ol,6,7,7a,8-tetrahydro-10,11-dimethoxy-7-methyl-, (7aS,8R)- (9CI) Related Literature

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